![molecular formula C19H19NO5 B1319931 Fmoc-2-amino-3-methoxypropionic acid CAS No. 215189-51-8](/img/structure/B1319931.png)
Fmoc-2-amino-3-methoxypropionic acid
Overview
Description
Fmoc-2-amino-3-methoxypropionic acid is a chemical compound used in the synthesis of peptides and peptidomimetics . It is a derivative of 2-amino-3-methoxypropionic acid, which is a nonproteinogenic amino acid . The compound is often used in solid-phase peptide synthesis as a protecting group .
Synthesis Analysis
The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . Another common method for introducing the Fmoc group is through 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu), which may itself be obtained by the reaction of Fmoc-Cl with the dicyclohexylammonium salt of N-hydroxysuccinimide .Molecular Structure Analysis
The molecular formula of this compound is C19H19NO5 . Its average mass is 341.358 Da and its monoisotopic mass is 341.126312 Da .Chemical Reactions Analysis
This compound is frequently used as a protecting group for amines . The Fmoc group is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .Physical And Chemical Properties Analysis
This compound has a molecular weight of 341.36 . It is typically used for research purposes .Scientific Research Applications
Solid Phase Peptide Synthesis
Fmoc-2-amino-3-methoxypropionic acid plays a significant role in solid-phase peptide synthesis. Funakoshi et al. (1988) utilized a derivative of this compound in the synthesis of human pancreastatin and its fragments. Their approach involved the use of 3-(α-Fmoc-amino-4-methoxybenzyl)-4-methoxyphenylpropionic acid in combination with trimethylsilyl bromide deprotection (Funakoshi et al., 1988). Additionally, Guo et al. (1988) applied this methodology for the solid-phase synthesis of chicken antral peptide, highlighting the versatility of the Fmoc approach in peptide synthesis (Guo et al., 1988).
Synthesis of Bioactive Peptides
The synthesis of bioactive peptides using this compound derivatives has been explored for their potential in various biological applications. For instance, the synthesis of peptides with potential antibacterial properties has been investigated by Debnath et al. (2010), who developed Fmoc-amino acid/peptide functionalized cationic amphiphiles. These amphiphiles exhibited efficient antibacterial activity against both Gram-positive and Gram-negative bacteria (Debnath et al., 2010).
Development of Novel Amino Acids and Peptides
Research by Nowick et al. (2000) highlights the creation of unnatural amino acids that mimic tripeptide β-strands. They developed an amino acid comprising hydrazine, 5-amino-2-methoxybenzoic acid, and oxalic acid, which formed hydrogen-bonded dimers, showing the potential of Fmoc-modified compounds in creating novel peptide structures (Nowick et al., 2000).
Biocompatibility Studies
Liang et al. (2010) conducted a study on the biocompatibility of a novel peptide hydrogel containing an RGD sequence and an Fmoc tail. Their research demonstrated the potential of these hydrogels in ophthalmology, particularly as drug delivery systems for treating ocular diseases (Liang et al., 2010).
Hydrogel Formation and Antimicrobial Properties
Supramolecular gels based on Fmoc-functionalized amino acids have been investigated for their potential in biomedical applications. Croitoriu et al. (2021) studied the effect of incorporating silver into supramolecular gels containing Fmoc-Lys(FMOC)-OH, finding significant antimicrobial activity (Croitoriu et al., 2021).
Analysis and Detection of Amino Acids
Einarsson (1985) developed a method for determining secondary amino acids, including derivatization with 9-fluorenylmethylchloroformate (FMOC-Cl). This method provided an improved approach for amino acid analysis in various samples (Einarsson, 1985).
Mechanism of Action
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxypropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO5/c1-24-11-17(18(21)22)20-19(23)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,20,23)(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWAFELGMGZCHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
215189-51-8 | |
Record name | 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-methoxypropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
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